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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the tetracycline-inducible

protein expression system in Lactococcus lactis. This system offers a robust and tightly

controlled method for producing recombinant proteins in a food-grade bacterium, making it an

ideal platform for various applications in research and drug development. The protocols

outlined below are based on the pLABID vector system, a modern and efficient tool for

tetracycline-regulated gene expression in L. lactis.

Application Notes
The tetracycline-inducible expression system in Lactococcus lactis is a powerful tool for

controlled protein production. This system relies on the tetracycline repressor protein (TetR)

and the tetracycline operator sequence (tetO). In the absence of an inducer, TetR binds to the

tetO sequences in the promoter region of the target gene, effectively blocking transcription. The

addition of tetracycline or its analog, anhydrotetracycline (aTc), leads to a conformational

change in TetR, causing it to dissociate from the tetO sites and allowing for robust transcription

of the gene of interest. Anhydrotetracycline is often the preferred inducer as it binds to TetR
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with a higher affinity and generally exhibits lower antibiotic activity at the concentrations used

for induction.[1][2]

Optimization of this system has shown that the level of TetR expression is critical for achieving

tight control and high induction levels.[1] The pLABID vector system has been engineered for

efficient, inducer-responsive, and tightly regulated gene expression in L. lactis.[1]

Quantitative Data Summary
The following tables summarize the quantitative data for the expression of the fluorescent

reporter protein mCherry in L. lactis MG1363 using the pLABID-mC vector system.

Table 1: Anhydrotetracycline (aTc) Dose-Dependent Expression of mCherry

aTc Concentration (ng/mL) Specific Fluorescence (Arbitrary Units)

0 ~0

1 ~50

10 ~200

50 ~400

100 ~500

250 ~550

Data adapted from Sønderbæk et al., 2023.

Table 2: Time Course of mCherry Expression After Induction with 100 ng/mL aTc
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Time After Induction (minutes) Specific Fluorescence (Arbitrary Units)

0 ~0

15 ~50

30 ~150

45 ~250

60 ~350

90 ~450

120 ~500

Data adapted from Sønderbæk et al., 2023.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of the tetracycline-inducible system and the

general experimental workflow.

No Anhydrotetracycline (aTc)

With Anhydrotetracycline (aTc)

TetR Repressor tetO OperatorBinds Promoter Gene of InterestTranscription Blocked

aTc Inactive TetR-aTc ComplexBinds Promoter Gene of InterestTranscription Activated

Click to download full resolution via product page

Tetracycline-Inducible Gene Expression Mechanism.
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General Experimental Workflow.
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Experimental Protocols
The following protocols provide a detailed methodology for inducing protein expression in

Lactococcus lactis using a tetracycline-inducible system.

Protocol 1: Preparation of Electrocompetent
Lactococcus lactis Cells
This protocol is adapted for preparing electrocompetent L. lactis MG1363 cells.

Materials:

M17 Broth

Glucose (20% w/v, sterile solution)

Glycine (20% w/v, sterile solution)

Sucrose (0.5 M, sterile solution)

Glycerol (10% v/v, sterile solution)

Ice-cold sterile deionized water

Phosphate Buffered Saline (PBS), ice-cold

Centrifuge and sterile centrifuge tubes

Spectrophotometer

Procedure:

Inoculate 50 mL of M17 medium supplemented with 0.5% (w/v) glucose (GM17) with a fresh

colony of L. lactis MG1363. Incubate overnight at 30°C without shaking.

The next day, inoculate 400 mL of GM17 medium containing 2% (w/v) glycine and 0.5 M

sucrose with the overnight culture to an initial OD600 of 0.05.
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Incubate the culture at 30°C without shaking until it reaches an OD600 of 0.2-0.3.

Chill the culture on ice for 10 minutes.

Harvest the cells by centrifugation at 10,000 x g for 20 minutes at 4°C.

Gently resuspend the cell pellet in 400 mL of ice-cold 0.5 M sucrose solution containing 10%

(v/v) glycerol.

Centrifuge the cells again at 10,000 x g for 20 minutes at 4°C.

Resuspend the pellet in 200 mL of ice-cold 0.5 M sucrose with 10% glycerol.

Repeat the centrifugation step.

Resuspend the final cell pellet in 4 mL of ice-cold 0.5 M sucrose with 10% glycerol.

Aliquot the competent cells (e.g., 50 µL per tube) and store at -80°C until use.

Protocol 2: Electroporation of Lactococcus lactis
Materials:

Electrocompetent L. lactis cells (from Protocol 1)

pLABID vector DNA (or other tetracycline-inducible plasmid)

Electroporation cuvettes (0.2 cm gap)

Electroporator

M17 medium supplemented with 0.5% glucose and 0.5 M sucrose (SGM17)

GM17 agar plates with the appropriate antibiotic (e.g., 5 µg/mL chloramphenicol for pLABID)

Procedure:

Thaw an aliquot of electrocompetent L. lactis cells on ice.
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Add 1-2 µL of plasmid DNA (approximately 100-200 ng) to the cells. Mix gently by tapping

the tube.

Transfer the cell-DNA mixture to a pre-chilled electroporation cuvette.

Pulse the cells using an electroporator with settings optimized for L. lactis (e.g., 2.0-2.5 kV,

25 µF, 200 Ω).

Immediately add 1 mL of SGM17 recovery medium to the cuvette.

Transfer the cell suspension to a microcentrifuge tube and incubate at 30°C for 1.5 to 2

hours without shaking.

Plate appropriate dilutions of the cell culture on GM17 agar plates containing the selective

antibiotic.

Incubate the plates at 30°C for 48 hours.

Protocol 3: Induction of Protein Expression with
Anhydrotetracycline (aTc)
Materials:

L. lactis transformant carrying the tetracycline-inducible expression vector

GM17 medium with the appropriate antibiotic

Anhydrotetracycline (aTc) stock solution (e.g., 100 µg/mL in ethanol, stored at -20°C)

Incubator at 30°C

Spectrophotometer

Procedure:

Inoculate 10 mL of GM17 medium containing the selective antibiotic with a single colony of

the L. lactis transformant. Incubate overnight at 30°C without shaking.
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The next day, inoculate a fresh culture of GM17 with the overnight culture to an OD600 of

approximately 0.1.

Grow the culture at 30°C without shaking until it reaches the mid-exponential phase (OD600

of 0.4-0.6).

To induce protein expression, add aTc to the desired final concentration (e.g., 10-100

ng/mL). A titration experiment is recommended to determine the optimal aTc concentration

for your protein of interest.

Continue to incubate the culture at 30°C for the desired expression time (e.g., 2-4 hours). A

time-course experiment is recommended to determine the optimal induction duration.

For time-course experiments, withdraw aliquots of the culture at different time points post-

induction.

Protocol 4: Protein Extraction and Quantification
Materials:

Induced L. lactis culture

Ice-cold PBS

Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, and protease inhibitors)

Lysozyme (optional)

Sonicator or bead beater

Microcentrifuge

SDS-PAGE equipment and reagents

Coomassie Brilliant Blue stain or other protein stain

Densitometry software (e.g., ImageJ)

Procedure:
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Harvest the cells from the induced culture by centrifugation at 10,000 x g for 10 minutes at

4°C.

Wash the cell pellet once with ice-cold PBS and centrifuge again.

Resuspend the cell pellet in an appropriate volume of ice-cold lysis buffer. For enzymatic

lysis, add lysozyme to a final concentration of 1-2 mg/mL and incubate on ice for 30 minutes.

Lyse the cells by sonication on ice. Use short bursts (e.g., 10-15 seconds) with cooling

periods in between to prevent overheating and protein denaturation. Alternatively, use a bead

beater with glass or zirconia beads.

Clarify the cell lysate by centrifugation at 15,000 x g for 20 minutes at 4°C to pellet cell

debris.

Carefully collect the supernatant, which contains the soluble protein fraction.

Determine the total protein concentration of the lysate using a standard method such as the

Bradford or BCA assay.

Analyze the protein expression levels by SDS-PAGE. Load equal amounts of total protein

from uninduced and induced samples.

Stain the gel with Coomassie Brilliant Blue. The induced protein should be visible as a

distinct band.

Quantify the relative amount of the expressed protein by densitometry analysis of the stained

gel using software like ImageJ. Compare the intensity of the band corresponding to your

protein of interest to a known amount of a standard protein.[3]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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